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Compound of Interest

Compound Name: 5-tert-Butylisophthalic acid

Cat. No.: B182075

For laboratory professionals, researchers, and scientists in the field of drug development, the
safe handling and disposal of chemical reagents is paramount. This document provides
essential, immediate safety and logistical information for the proper disposal of 5-tert-
Butylisophthalic acid (CAS RN: 2359-09-3), ensuring compliance with safety regulations and
minimizing environmental impact.

Key Safety and Disposal Information

A summary of critical data for 5-tert-Butylisophthalic acid is presented below, offering a quick
reference for safe handling and disposal.
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Parameter Value Reference
Chemical Formula C12H1404 [1]
Molecular Weight 222.24 g/mol [2]
White to almost white
Appearance [3114]
powder/crystal
CAS Number 2359-09-3 [1]

Hazard Classifications

Skin Irritant (Category 2),
Serious Eye Irritant (Category
2/2A), May cause respiratory
irritation (STOT SE 3)

[1]5]

Signal Word

Warning

[1]

Personal Protective Equipment
(PPE)

Protective gloves, eye
protection
(eyeshields/goggles), dust
mask (Type N95 or equivalent)

[1]

Primary Disposal Method

Chemical Incineration

[1]

Environmental Precautions

Prevent product from entering

drains.

[1](2]

Disposal Protocol for 5-tert-Butylisophthalic Acid

Adherence to the following step-by-step procedures is crucial for the safe disposal of 5-tert-

Butylisophthalic acid. This protocol is designed to be followed by trained laboratory

personnel.

Personal Protective Equipment (PPE) and Preparation

o Before handling, ensure you are wearing the appropriate personal protective equipment:

o Chemical-resistant gloves (e.g., nitrile).

o Safety glasses with side shields or chemical splash goggles.[1]
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o A properly fitted dust mask or respirator (e.g., N95) to avoid inhalation of powder.

o Alab coat.

» Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible.

Handling and Waste Collection

e For Uncontaminated Waste:
o Carefully sweep any solid waste into a designated, labeled hazardous waste container.
o Avoid generating dust during transfer.
o For Contaminated Materials (e.g., paper towels, gloves):
o Place all contaminated disposable materials into the same hazardous waste container.
e For Small Spills:

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or earth).

o Sweep up the absorbed material and place it into a suitable, closed container for disposal
as hazardous waste.[2] Do not allow the product to enter drains.[1][2]

Disposal Procedure

The recommended disposal method for 5-tert-Butylisophthalic acid is through incineration by
a licensed hazardous waste disposal facility.

e Containerization:

o Ensure the hazardous waste container is securely sealed and clearly labeled as
"Hazardous Waste" and includes the full chemical name: "5-tert-Butylisophthalic acid".

e Consult Local Authorities:
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o Disposal regulations can vary by region. Always consult your institution's Environmental
Health and Safety (EHS) department and local or regional authorities for specific disposal
requirements.[1]

e Chemical Incineration:

o The preferred method of disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber
system.[1] This should only be performed by a licensed and qualified waste disposal
service. Do not attempt to incinerate chemicals in a standard laboratory furnace.

» Recycling:

o If possible and in accordance with your facility's procedures, recycling the chemical back
into a process may be an option.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-tert-
Butylisophthalic acid.

Click to download full resolution via product page

Caption: Disposal workflow for 5-tert-Butylisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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